Cas no 1402148-68-8 (tert-butyl 4-amino-4-isopropyl-piperidine-1-carboxylate)

• Product Name: tert-butyl 4-amino-4-isopropyl-piperidine-1-carboxylate
• CAS No: 1402148-68-8
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• MDL: MFCD22681610
• CID: 4594375
• PubChem ID: 118012721
• Update Time: 2025-10-29

tert-butyl 4-amino-4-isopropyl-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-amino-4-(propan-2-yl)piperidine-1-carboxylate
• 1-Boc-4-amino-4-(isopropyl)piperidine
• t-Butyl 4-amino-4-(propan-2-yl)piperidine-1-carboxylate
• tert-butyl 4-amino-4-isopropyl-piperidine-1-carboxylate
• tert-Butyl4-amino-4-(propan-2-yl)piperidine-1-carboxylate
• P18564
• AS-77863
• SY322572
• DB-189360
• tert-butyl 4-amino-4-isopropylpiperidine-1-carboxylate
• CGC14868
• CS-0048228
• 1-Boc-4-amino-4-isopropylpiperidine
• tert-butyl 4-amino-4-propan-2-ylpiperidine-1-carboxylate
• MFCD22681610
• 1402148-68-8
• SCHEMBL16639870

• MDL： MFCD22681610
• Inchi： 1S/C13H26N2O2/c1-10(2)13(14)6-8-15(9-7-13)11(16)17-12(3,4)5/h10H,6-9,14H2,1-5H3
• InChI Key： RWNPACJCQMHEHY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(C)C)(CC1)N)=O

Computed Properties

• Exact Mass: 242.199428076 g/mol
• Monoisotopic Mass: 242.199428076 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.6
• Molecular Weight: 242.36

Additional information on tert-butyl 4-amino-4-isopropyl-piperidine-1-carboxylate

Recent Advances in the Application of tert-Butyl 4-Amino-4-Isopropyl-Piperidine-1-Carboxylate (CAS: 1402148-68-8) in Chemical Biology and Pharmaceutical Research

In recent years, the compound tert-butyl 4-amino-4-isopropyl-piperidine-1-carboxylate (CAS: 1402148-68-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This piperidine derivative, characterized by its tert-butyl carbamate and isopropyl amino functional groups, has demonstrated versatile applications in drug discovery, medicinal chemistry, and biochemical studies. The unique structural features of this compound make it a valuable intermediate for the synthesis of bioactive molecules, particularly in the development of kinase inhibitors, GPCR modulators, and other therapeutic agents.

A recent study published in the Journal of Medicinal Chemistry explored the role of tert-butyl 4-amino-4-isopropyl-piperidine-1-carboxylate as a key intermediate in the synthesis of novel PI3K inhibitors. The researchers highlighted its utility in introducing the isopropyl amino moiety into the piperidine ring, which was critical for enhancing the binding affinity of the inhibitors to the target kinase. The study reported a significant improvement in the pharmacokinetic properties of the final compounds, attributed to the structural modifications enabled by this intermediate.

Another notable application of this compound was reported in a 2023 study focusing on the development of serotonin receptor modulators. The tert-butyl carbamate group in tert-butyl 4-amino-4-isopropyl-piperidine-1-carboxylate served as a protecting group during the synthetic process, allowing for selective functionalization of the piperidine ring. The resulting compounds exhibited potent activity against 5-HT receptors, with potential applications in the treatment of neurological disorders such as depression and anxiety.

Recent advancements in synthetic methodologies have also expanded the utility of this compound. A team of researchers from the University of Cambridge developed a novel catalytic system for the asymmetric synthesis of tert-butyl 4-amino-4-isopropyl-piperidine-1-carboxylate, achieving high enantioselectivity and yield. This breakthrough has significant implications for the production of chiral pharmaceuticals, where enantiopure intermediates are often required.

In addition to its synthetic applications, tert-butyl 4-amino-4-isopropyl-piperidine-1-carboxylate has been investigated for its potential as a scaffold in fragment-based drug discovery. A 2024 study published in ACS Chemical Biology demonstrated its use in the construction of diverse fragment libraries, enabling the rapid identification of lead compounds for various biological targets. The study emphasized the compound's favorable physicochemical properties, including its solubility and stability, which make it an ideal candidate for such applications.

Looking ahead, the continued exploration of tert-butyl 4-amino-4-isopropyl-piperidine-1-carboxylate is expected to yield further innovations in drug development. Its versatility as a synthetic intermediate, combined with its potential as a scaffold for bioactive molecules, positions it as a valuable tool in the chemists' arsenal. Future research may focus on optimizing its synthetic routes, exploring new therapeutic applications, and investigating its interactions with biological targets at the molecular level.